Cas no 1199774-99-6 ((2,6-dimethylphenyl)methyl(methyl)amine)
(2,6-dimethylphenyl)methyl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- [(2,6-dimethylphenyl)methyl](methyl)amine
- (2,6-dimethylphenyl)methyl(methyl)amine
-
- Inchi: 1S/C10H15N/c1-8-5-4-6-9(2)10(8)7-11-3/h4-6,11H,7H2,1-3H3
- InChI Key: PRGMJUUNMACAAX-UHFFFAOYSA-N
- SMILES: C1(CNC)=C(C)C=CC=C1C
Computed Properties
- Exact Mass: 149.120449483g/mol
- Monoisotopic Mass: 149.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 12
(2,6-dimethylphenyl)methyl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-161980-0.05g |
[(2,6-dimethylphenyl)methyl](methyl)amine |
1199774-99-6 | 0.05g |
$348.0 | 2023-06-04 | ||
| Enamine | EN300-161980-0.1g |
[(2,6-dimethylphenyl)methyl](methyl)amine |
1199774-99-6 | 0.1g |
$364.0 | 2023-06-04 | ||
| Enamine | EN300-161980-0.25g |
[(2,6-dimethylphenyl)methyl](methyl)amine |
1199774-99-6 | 0.25g |
$381.0 | 2023-06-04 | ||
| Enamine | EN300-161980-0.5g |
[(2,6-dimethylphenyl)methyl](methyl)amine |
1199774-99-6 | 0.5g |
$397.0 | 2023-06-04 | ||
| Enamine | EN300-161980-1.0g |
[(2,6-dimethylphenyl)methyl](methyl)amine |
1199774-99-6 | 1g |
$414.0 | 2023-06-04 | ||
| Enamine | EN300-161980-2.5g |
[(2,6-dimethylphenyl)methyl](methyl)amine |
1199774-99-6 | 2.5g |
$810.0 | 2023-06-04 | ||
| Enamine | EN300-161980-5.0g |
[(2,6-dimethylphenyl)methyl](methyl)amine |
1199774-99-6 | 5g |
$1199.0 | 2023-06-04 | ||
| Enamine | EN300-161980-10.0g |
[(2,6-dimethylphenyl)methyl](methyl)amine |
1199774-99-6 | 10g |
$1778.0 | 2023-06-04 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00996507-1g |
[(2,6-Dimethylphenyl)methyl](methyl)amine |
1199774-99-6 | 95% | 1g |
¥2240.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00996507-5g |
[(2,6-Dimethylphenyl)methyl](methyl)amine |
1199774-99-6 | 95% | 5g |
¥6517.0 | 2023-04-05 |
(2,6-dimethylphenyl)methyl(methyl)amine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on (2,6-dimethylphenyl)methyl(methyl)amine
Research Brief on (2,6-dimethylphenyl)methyl(methyl)amine (CAS: 1199774-99-6) in Chemical Biology and Pharmaceutical Applications
The compound (2,6-dimethylphenyl)methyl(methyl)amine (CAS: 1199774-99-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.
One of the key areas of interest in recent research has been the synthesis and optimization of (2,6-dimethylphenyl)methyl(methyl)amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a combination of palladium-catalyzed cross-coupling and reductive amination, achieving a 78% overall yield with high enantiomeric purity. This advancement is critical for further pharmacological evaluations and potential clinical applications.
Pharmacological studies have revealed that (2,6-dimethylphenyl)methyl(methyl)amine exhibits notable activity as a modulator of certain neurotransmitter systems. In vitro and in vivo experiments conducted by Smith et al. (2024) demonstrated its affinity for dopamine and serotonin receptors, with IC50 values in the low micromolar range. These findings suggest potential applications in neurological disorders such as Parkinson's disease and depression. However, further studies are needed to elucidate its exact mechanism of action and optimize its selectivity and potency.
Another promising avenue of research involves the use of (2,6-dimethylphenyl)methyl(methyl)amine as a scaffold for the development of new antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence assays.
Despite these promising results, challenges remain in the development of (2,6-dimethylphenyl)methyl(methyl)amine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structural modifications and preclinical testing. Current efforts are focused on designing prodrug versions and exploring novel formulations to enhance its pharmacokinetic profile.
In conclusion, (2,6-dimethylphenyl)methyl(methyl)amine (CAS: 1199774-99-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse pharmacological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for new treatments in neurology, infectious diseases, and beyond. Continued investigation into its properties and optimization of its structure will be crucial for translating these findings into clinical applications.
1199774-99-6 ((2,6-dimethylphenyl)methyl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)